Cas no 953383-20-5 (N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide
• CAS No: 953383-20-5
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6175720
• PubChem ID: 16889804
• Update Time: 2025-06-20

N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide
• F5019-0648
• Z366857824
• N-(3-(4-(dimethylamino)phenyl)propyl)-2-phenoxyacetamide
• AKOS024490608
• N-{3-[4-(dimethylamino)phenyl]propyl}-2-phenoxyacetamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-2-phenoxyacetamide
• 953383-20-5

• Inchi： 1S/C19H24N2O2/c1-21(2)17-12-10-16(11-13-17)7-6-14-20-19(22)15-23-18-8-4-3-5-9-18/h3-5,8-13H,6-7,14-15H2,1-2H3,(H,20,22)
• InChI Key： ZMADQOQYJLMJAI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCCCC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide

Professional Introduction to N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide (CAS No. 953383-20-5)

N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide, identified by its Chemical Abstracts Service (CAS) number 953383-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with both aromatic and aliphatic moieties, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural framework of N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide comprises several key functional groups that contribute to its unique chemical properties. The presence of a phenoxyacetamide moiety suggests possible interactions with biological targets such as enzymes and receptors, while the dimethylamino group enhances lipophilicity and potentially influences pharmacokinetic profiles. These features make it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The amine group in the 3-position of the phenyl ring, combined with the phenoxyacetamide backbone, positions this compound as a potential regulator of these systems. Preliminary studies have indicated that derivatives of this class may exhibit properties relevant to central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide is its potential for customization through structural modifications. By altering the substituents on the aromatic rings or adjusting the length and composition of the aliphatic chains, chemists can fine-tune the pharmacological properties of the molecule. This flexibility is crucial in drug development, as it allows for the optimization of potency, selectivity, and metabolic stability.

Recent advances in computational chemistry have further enhanced the ability to predict and analyze the behavior of such compounds. Molecular modeling techniques can simulate interactions between N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide and biological targets, providing insights into binding affinities and mechanism of action. These computational approaches are often combined with experimental validation to accelerate the discovery process.

The synthesis of N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the amide bond, followed by functional group transformations to introduce the dimethylamino and phenoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

Biological activity assays are critical for assessing the potential therapeutic value of N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide. These assays often involve testing against a panel of enzymes and receptors relevant to various disease pathways. Initial screening results have shown promising activity in certain models, particularly those involving neurotransmitter modulation. However, further studies are needed to fully characterize its spectrum of activity and identify any potential side effects or toxicities.

The pharmacokinetic profile of a compound is another crucial factor in its development as a drug. N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide exhibits interesting properties that may influence its absorption, distribution, metabolism, and excretion (ADME). For instance, its lipophilicity suggests potential for blood-brain barrier penetration, which is essential for CNS drugs. Additionally, metabolic stability studies are being conducted to evaluate how quickly the molecule is broken down in vivo.

In conclusion, N-{3-4-(dimethylamino)phenylpropyl}-2-phenoxyacetamide (CAS No. 953383-20-5) represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for developing novel therapeutic agents. With continued investigation into its synthesis, pharmacology, and pharmacokinetics, this compound has the potential to contribute significantly to advancements in medicine.